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Compound of Interest

Compound Name: LASSBio-1911

Cat. No.: B1193071

Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling LASSBio-1911. The following guidelines are based

on general best practices for handling N-acylhydrazone derivatives in a laboratory setting, as a

specific Safety Data Sheet (SDS) for LASSBio-1911 is not publicly available. A conservative

approach to safety is therefore recommended.

I. Personal Protective Equipment (PPE)
Standard laboratory PPE is essential to ensure personal safety when handling LASSBio-1911.

The required PPE is determined by a risk assessment of the specific procedures being

performed.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1193071#bc-rfq
https://www.benchchem.com/product/b1193071/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-lassbio-1911
https://www.benchchem.com/product/b1193071/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-lassbio-1911
https://www.benchchem.com/product/b1193071/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-lassbio-1911
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Hand Protection Nitrile Gloves

Chemical-resistant. Check for

and remove any tears or

perforations before use.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Provide protection from

splashes of chemicals or

liquids.[1]

Body Protection Laboratory Coat
Protects skin and clothing from

potential contamination.[1]

Respiratory Protection
Fume Hood or appropriate

respirator

Recommended when handling

the compound as a powder or

when there is a risk of aerosol

generation.

II. Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of LASSBio-1911
and the safety of laboratory personnel.

Aspect Guideline

Handling

- Handle in a well-ventilated area, preferably

within a chemical fume hood to minimize

inhalation exposure. - Avoid direct contact with

skin, eyes, and clothing. - Prevent dust

formation when working with the solid form.

Storage

- Store in a tightly sealed, properly labeled

container. - Keep in a cool, dry, and well-

ventilated area away from incompatible

materials.

III. Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is necessary.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

IV. Disposal Plan
All waste materials contaminated with LASSBio-1911 must be disposed of in accordance with

institutional and local regulations for chemical waste.

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, labeled, and sealed

container for chemical waste.

Liquid Waste

Collect in a designated, labeled, and sealed

container for chemical waste. Do not pour down

the drain.

Contaminated PPE
Dispose of as chemical waste in a designated

and labeled container.

Visual Guides
The following diagrams illustrate the recommended workflow for handling LASSBio-1911 and

the logical relationship of safety precautions.
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Figure 1: Experimental Workflow for Handling LASSBio-1911
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Figure 1: Experimental Workflow for Handling LASSBio-1911
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Figure 2: Hierarchy of Safety Controls
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Figure 2: Hierarchy of Safety Controls

Disclaimer: The information provided is based on general laboratory safety principles for N-

acylhydrazone derivatives. As the specific toxicological properties of LASSBio-1911 are not

fully characterized, it is imperative to handle this compound with caution. Always consult your

institution's safety officer and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1193071?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

